N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide

• IUPAC Name: N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide
• InChI: InChI=1S/C18H21F2N3O2/c1-25-18(8-6-12(7-9-18)16(19)20)11-21-17(24)14-10-22-23-15-5-3-2-4-13(14)15/h2-5,10,12,16H,6-9,11H2,1H3,(H,21,24)
• InChI Key: NRWIPQFWBVMKHW-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCC(CC1)C(F)F)CNC(=O)C2=CN=NC3=CC=CC=C32
• Molecular Formula: C18H21F2N3O2
• Molecular Weight: 349.4 g/mol

Description

N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide is a synthetic organic compound characterized by its unique structural features, including a difluoromethyl group and a cinnoline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide typically involves multiple steps:

• Formation of the Cyclohexyl Intermediate: : The initial step involves the preparation of 4-(difluoromethyl)-1-methoxycyclohexane. This can be achieved through the difluoromethylation of a cyclohexane derivative using difluoromethylating agents such as ClCF₂H or novel non-ozone depleting difluorocarbene reagents .

• Cinnoline Core Synthesis: : The cinnoline core is synthesized separately, often starting from commercially available precursors like 2-nitrobenzaldehyde, which undergoes cyclization and subsequent functional group modifications to yield cinnoline-4-carboxylic acid.

• Coupling Reaction: : The final step involves coupling the cyclohexyl intermediate with the cinnoline core. This is typically done using amide bond formation techniques, such as the reaction of the carboxylic acid with an amine in the presence of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

For industrial-scale production, the synthesis may be optimized for higher yields and cost-effectiveness. This often involves:

Continuous Flow Chemistry: Utilizing continuous flow reactors to enhance reaction efficiency and scalability.

Catalysis: Employing catalytic methods to reduce reaction times and improve selectivity.

Green Chemistry Principles: Incorporating environmentally friendly solvents and reagents to minimize waste and reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, potentially leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride (LiAlH₄) can convert carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the difluoromethyl group, especially under basic conditions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Sodium hydride (NaH) or other strong bases in aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structural features make it a valuable intermediate in the development of new materials and catalysts.

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential as a therapeutic agent. Its difluoromethyl group is known to enhance metabolic stability and bioavailability, making it a promising candidate for drug development. Studies have explored its activity against various biological targets, including enzymes and receptors involved in disease pathways.

Industry

In the industrial sector, N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide is used in the development of agrochemicals and specialty chemicals. Its stability and reactivity profile make it suitable for applications requiring robust chemical performance.

Mechanism of Action

The mechanism of action of N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The difluoromethyl group can enhance binding affinity and selectivity by forming strong interactions with target sites. The cinnoline core may interact with aromatic residues in the target protein, stabilizing the compound-protein complex and modulating biological activity.

Comparison with Similar Compounds

Similar Compounds

N-[[4-(trifluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide: Similar structure but with a trifluoromethyl group, which may alter its reactivity and biological activity.

N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]quinoline-4-carboxamide: Contains a quinoline core instead of cinnoline, potentially affecting its chemical properties and applications.

Uniqueness

N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]cinnoline-4-carboxamide is unique due to its specific combination of a difluoromethyl group and a cinnoline core. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.